1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carbonitrile
Description
1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carbonitrile (1-BC) is a cyclopropane-based compound that has been studied in recent years due to its potential applications in medicinal chemistry and synthetic organic chemistry. It is a stable, crystalline compound with a molecular weight of 214.1 g/mol and a melting point of 102-103 °C. 1-BC has a broad spectrum of biological activities, including anti-inflammatory, anti-tumor, and anti-fungal properties.
Scientific Research Applications
Pharmacology
In pharmacology, this compound serves as a reference standard for drug formulation . Its structural specificity aids in the development of new pharmacological agents, particularly in the realm of psychoactive and neurological medications . Its bromine and nitrile groups make it a valuable precursor in the synthesis of more complex molecules that interact with central nervous system receptors.
Organic Synthesis
“1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carbonitrile” is utilized in organic synthesis as a building block for creating novel organic compounds . Its reactive sites allow for various chemical reactions, including cycloadditions , cross-couplings , and nucleophilic substitutions , which are fundamental in constructing cyclic and acyclic molecular architectures.
Material Science
In material science, this compound’s properties are explored for the development of organic semiconductors and conductive polymers . The presence of the bromine atom offers a site for further functionalization, which is crucial for tuning the electronic properties of materials for applications like organic photovoltaics .
Analytical Chemistry
Analytical chemists use “1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carbonitrile” as a calibration standard in chromatography and mass spectrometry . Its unique mass and fragmentation pattern ensure accurate quantification and identification of similar compounds in complex mixtures.
Biochemistry
In biochemistry, the compound finds application in enzyme inhibition studies . It helps in understanding the interaction between small molecules and enzymes, which is pivotal in designing inhibitors that can regulate enzyme activity in metabolic pathways.
Environmental Science
This chemical is also significant in environmental science, where it’s used to study the degradation pathways of organic compounds in the environment . Its stability under various conditions provides insights into the persistence and breakdown of similar organic pollutants.
properties
IUPAC Name |
1-(5-bromo-2-methoxyphenyl)cyclopropane-1-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO/c1-14-10-3-2-8(12)6-9(10)11(7-13)4-5-11/h2-3,6H,4-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKGMEUYHZKVHIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C2(CC2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-2-methoxyphenyl)cyclopropane-1-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-[2-(4-fluorophenyl)ethyl]pyrrolidin-2-one](/img/structure/B1380293.png)
![5-Cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid](/img/structure/B1380296.png)
